![molecular formula C17H19N3O3 B2712026 2-(benzo[d][1,3]dioxol-5-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide CAS No. 2034266-26-5](/img/structure/B2712026.png)
2-(benzo[d][1,3]dioxol-5-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide” is a complex organic molecule. It contains a benzodioxole group, a tetrahydropyrazolo[1,5-a]pyridine group, and an acetamide group .
Synthesis Analysis
While the exact synthesis process for this compound is not available, similar compounds are often synthesized through a series of reactions including condensation, cyclization, and amidation .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple cyclic structures and a variety of functional groups .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzodioxole group could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the benzodioxole group could potentially make the compound more lipophilic, which could affect its solubility and stability .Scientific Research Applications
Heterocyclic Compound Synthesis and Insecticidal Activity
- A study explored the synthesis of various heterocycles, such as pyrrole, pyridine, and benzo[d]imidazole derivatives, from a precursor similar in complexity to the compound of interest. These synthesized compounds were evaluated as insecticidal agents against the cotton leafworm, showing the potential of complex molecules in developing new insecticides (Fadda et al., 2017).
Radioligand Development for Receptor Studies
- Another study focused on the development of a selective antagonist ligand for A2B adenosine receptors. This research illustrates the application of structurally complex molecules in creating tools for pharmacological characterization of receptor subtypes, highlighting their relevance in receptor-based studies (Baraldi et al., 2004).
Antitumor Activity of Novel Compounds
- Research on the synthesis of thiophene, pyrimidine, and coumarin derivatives based on another complex molecule revealed some compounds with promising inhibitory effects on different cell lines. This indicates the potential for such molecules in the development of new antitumor agents (Albratty et al., 2017).
Antimicrobial and Antioxidant Activities
- A study synthesized new thiazole and pyrazole derivatives incorporating a tetrahydrobenzothiophene moiety and evaluated them for antimicrobial activities. Some derivatives exhibited promising activities, underscoring the utility of complex molecules in antimicrobial research (Gouda et al., 2010).
Ligand-Protein Interactions and Photovoltaic Efficiency
- Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs were conducted, including ligand-protein interactions and modeling of photovoltaic efficiency. This research demonstrates the multifaceted applications of complex molecules in both biological systems and renewable energy technologies (Mary et al., 2020).
Future Directions
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O3/c21-17(8-12-4-5-15-16(7-12)23-11-22-15)18-9-13-10-19-20-6-2-1-3-14(13)20/h4-5,7,10H,1-3,6,8-9,11H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCCOMROZGPLCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)CNC(=O)CC3=CC4=C(C=C3)OCO4)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.